Cas no 50844-60-5 (2,4(1H,3H)-Pyrimidinedione, 3-(4-fluorophenyl)-6-(trifluoromethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-(4-fluorophenyl)-6-(trifluoromethyl)-
• CAS No: 50844-60-5
• MF: C₁₁H₆F₄N₂O₂
• MW: 274.171156406403
• CID: 363938
• PubChem ID: 15477605
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 3-(4-fluorophenyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-(4-fluorophenyl)-6-(trifluoromethyl)-
• 3-(4-fluorophenyl)-6-(trifluoromethyl)-1H-pyrimidine-2,4-dione
• 3-(4-Fluorophenyl)-6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione
• DTXSID20573140
• 50844-60-5

• Inchi： 1S/C11H6F4N2O2/c12-6-1-3-7(4-2-6)17-9(18)5-8(11(13,14)15)16-10(17)19/h1-5H,(H,16,19)
• InChI Key： PUPSXWMPMPUFLF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C(N1)=O)C1C=CC(=CC=1)F)=O)(F)F

Computed Properties

• Exact Mass: 274.03658
• Monoisotopic Mass: 274.03654009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41